Cas no 1697475-09-4 (2,2-difluoro-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol)

2,2-difluoro-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol structure
1697475-09-4 structure
Product Name:2,2-difluoro-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol
CAS No:1697475-09-4
MF:C6H8F2N2O
MW:162.137328147888
CID:5888196
PubChem ID:103759712
Update Time:2025-09-19

2,2-difluoro-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol
    • EN300-1933520
    • 1697475-09-4
    • Inchi: 1S/C6H8F2N2O/c1-10-3-2-4(9-10)5(11)6(7)8/h2-3,5-6,11H,1H3
    • InChI Key: KCAKRHKIMOAZNT-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CN(C)N=1)O)F

Computed Properties

  • Exact Mass: 162.06046921g/mol
  • Monoisotopic Mass: 162.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38Ų

2,2-difluoro-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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